1-(4-Fluoro-3-methylphenyl)-3,3,5,5-tetramethylcyclohexene
Overview
Description
1-(4-Fluoro-3-methylphenyl)-3,3,5,5-tetramethylcyclohexene, also known as FMOC, is a widely used compound in scientific research. It is a cyclohexene derivative that has a unique structure and properties that make it an important tool in various fields of research.
Mechanism of Action
The mechanism of action of 1-(4-Fluoro-3-methylphenyl)-3,3,5,5-tetramethylcyclohexene involves the formation of a covalent bond between the 1-(4-Fluoro-3-methylphenyl)-3,3,5,5-tetramethylcyclohexene molecule and the target biomolecule. This covalent bond is stable and allows for the detection and analysis of the labeled biomolecule.
Biochemical and Physiological Effects:
1-(4-Fluoro-3-methylphenyl)-3,3,5,5-tetramethylcyclohexene labeling does not have any significant biochemical or physiological effects on the labeled biomolecule. The labeling process is non-invasive and does not alter the function or activity of the biomolecule.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(4-Fluoro-3-methylphenyl)-3,3,5,5-tetramethylcyclohexene labeling in lab experiments include high sensitivity, low background noise, and compatibility with various detection methods such as fluorescence spectroscopy and mass spectrometry. The limitations of 1-(4-Fluoro-3-methylphenyl)-3,3,5,5-tetramethylcyclohexene labeling include the need for specialized equipment and expertise, as well as the potential for interference with the function of the biomolecule if labeling is not done correctly.
Future Directions
There are several future directions for the use of 1-(4-Fluoro-3-methylphenyl)-3,3,5,5-tetramethylcyclohexene in scientific research. One potential direction is the development of new labeling techniques that are more efficient and versatile. Another direction is the integration of 1-(4-Fluoro-3-methylphenyl)-3,3,5,5-tetramethylcyclohexene labeling with other techniques such as CRISPR-Cas9 gene editing and single-cell analysis. Additionally, 1-(4-Fluoro-3-methylphenyl)-3,3,5,5-tetramethylcyclohexene labeling could be used in the development of new diagnostic tools and therapies for diseases such as cancer and Alzheimer's.
Synthesis Methods
The synthesis of 1-(4-Fluoro-3-methylphenyl)-3,3,5,5-tetramethylcyclohexene can be achieved through several methods. One of the most commonly used methods is the Friedel-Crafts acylation reaction. In this method, 4-fluoro-3-methylbenzoyl chloride is reacted with tetramethylcyclohexene in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction results in the formation of 1-(4-Fluoro-3-methylphenyl)-3,3,5,5-tetramethylcyclohexene with high yield and purity.
Scientific Research Applications
1-(4-Fluoro-3-methylphenyl)-3,3,5,5-tetramethylcyclohexene is widely used in scientific research as a fluorescent labeling reagent. It is used to label peptides, proteins, and other biomolecules for detection and analysis purposes. 1-(4-Fluoro-3-methylphenyl)-3,3,5,5-tetramethylcyclohexene labeling is a popular technique used in proteomics, genomics, and drug discovery research.
properties
IUPAC Name |
1-fluoro-2-methyl-4-(3,3,5,5-tetramethylcyclohexen-1-yl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23F/c1-12-8-13(6-7-15(12)18)14-9-16(2,3)11-17(4,5)10-14/h6-9H,10-11H2,1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DGWOCNOIHNULTH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C2=CC(CC(C2)(C)C)(C)C)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00377683 |
Source
|
| Record name | 4'-Fluoro-3,3,3',5,5-pentamethyl-2,3,4,5-tetrahydro-1,1'-biphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00377683 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Fluoro-3-methylphenyl)-3,3,5,5-tetramethylcyclohexene | |
CAS RN |
144977-47-9 |
Source
|
| Record name | 4'-Fluoro-3,3,3',5,5-pentamethyl-2,3,4,5-tetrahydro-1,1'-biphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00377683 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 144977-47-9 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
